N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide

• Molecular Formula: C21H15Cl2N3O
• Molecular Weight: 396.3 g/mol
• IUPAC Name: N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide
• InChI: InChI=1S/C21H15Cl2N3O/c1-12-6-7-13(20-24-17-4-2-3-5-18(17)25-20)10-19(12)26-21(27)15-11-14(22)8-9-16(15)23/h2-11H,1H3,(H,24,25)(H,26,27)
• InChI Key: PJBDSYUIQILKPN-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3N2)NC(=O)C4=C(C=CC(=C4)Cl)Cl

Description

N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide, also known as DMAMCL, is a chemical compound that has gained significant interest in scientific research due to its potential pharmacological properties. This compound belongs to the class of benzimidazole derivatives, which have shown promising results in various therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide is not fully understood. However, it has been proposed that N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide exerts its pharmacological effects by inhibiting certain enzymes and signaling pathways involved in various disease processes. For example, N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and cancer.
Biochemical and Physiological Effects:
N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide inhibits the growth of cancer cells and induces apoptosis (programmed cell death). N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide has also been shown to inhibit the production of inflammatory cytokines and prostaglandins. In animal studies, N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide has been shown to reduce tumor growth and improve glucose tolerance in diabetic rats.

Advantages and Limitations for Lab Experiments

N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide has several advantages for laboratory experiments. It is a stable compound that can be easily synthesized and purified. N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide also has a relatively low toxicity profile, making it suitable for in vitro and in vivo studies. However, N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide has some limitations, such as its limited solubility in water and some organic solvents. This can make it challenging to use in certain experimental setups.

Future Directions

There are several future directions for research on N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide. One area of interest is the development of novel N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide derivatives with improved pharmacological properties. Another area of interest is the investigation of the potential use of N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide as a diagnostic tool for cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide involves the reaction of 2-amino-5-methylbenzimidazole with 2,5-dichlorobenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide has been extensively studied for its potential pharmacological properties. It has shown promising results in various therapeutic applications such as anti-inflammatory, anti-cancer, and anti-diabetic agents. N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2,5-dichlorobenzamide has also been studied for its potential use as a diagnostic tool for cancer and other diseases.